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Get Quote

The Structural & Tautomeric Paradigm
3-Chloro-4-hydroxy-7-methoxyquinoline (CAS 1203579-66-1) is a highly privileged

heterocyclic scaffold, serving as a critical intermediate in the synthesis of Selective Estrogen

Receptor Degraders (SERDs) for the treatment of ER-positive cancers[1]. The unambiguous

structure elucidation of this molecule is paramount, as the precise regiochemistry of the

halogen and methoxy substituents dictates both downstream coupling efficiency and the

ultimate pharmacodynamic profile of the active pharmaceutical ingredient (API).

A core analytical challenge in characterizing this molecule is its tautomeric nature. Derivatives

of 4-hydroxyquinoline exist in a dynamic equilibrium between the aromatic 4-hydroxyquinoline

(enol) form and the non-aromatic quinolin-4(1H)-one (keto) form[2]. The predominance of one

tautomer over the other is heavily influenced by the solvent environment and the solid-state

packing. In polar aprotic solvents like DMSO, the keto form is typically favored, which

fundamentally alters the expected Nuclear Magnetic Resonance (NMR) chemical shifts[2][3].
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Understanding this causality is critical: if an analyst assumes a pure aromatic enol form, the

downfield shift of the C4 carbon (>170 ppm) might be misassigned as an impurity or a different

functional group, rather than the carbonyl carbon of the quinolin-4(1H)-one tautomer[3].

Multi-Modal Elucidation Strategy
To build a self-validating analytical profile, we must employ orthogonal techniques. High-

Resolution Mass Spectrometry (HRMS) confirms the exact atomic composition and the

presence of the chlorine isotope pattern, while 1D and 2D NMR spectroscopy map the atomic

connectivity and tautomeric state.
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Multi-modal analytical workflow for unambiguous structure elucidation.

Self-Validating Experimental Protocols
Do not merely execute these steps; understand that each parameter is chosen to force the

molecule to reveal its specific structural truths.

High-Resolution Mass Spectrometry (HRMS) Protocol
Causality: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in a natural abundance ratio of

approximately 3:1. HRMS not only provides the exact mass to confirm the elemental formula

(C₁₀H₈ClNO₂) but also uses this isotopic signature as an internal validation for the presence of

a single chlorine atom.
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Sample Preparation: Dissolve the analyte to a final concentration of 1 µg/mL in LC-MS grade

methanol containing 0.1% formic acid. Rationale: Formic acid promotes efficient protonation

[M+H]⁺ in positive ion mode.

Instrument Setup: Utilize a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer equipped

with an Electrospray Ionization (ESI) source. Set the capillary voltage to 3.5 kV and

desolvation temperature to 350°C.

Acquisition: Scan from m/z 100 to 1000. Infuse Leucine Enkephalin simultaneously via a

lock-spray interface.

Validation Checkpoint: The lock-mass corrects instrument drift in real-time. The protocol is

validated if the mass error of the analyte is < 5 ppm and the isotopic ratio of the [M+H]⁺ to

[M+2+H]⁺ peaks is exactly 3:1.

Advanced NMR Spectroscopy Protocol
Causality: DMSO-d₆ is selected over CDCl₃ because 4-hydroxyquinolines exhibit strong

intermolecular hydrogen bonding and poor solubility in less polar solvents. Furthermore,

DMSO-d₆ slows down proton exchange, allowing the observation of the broad N-H / O-H

proton, which is critical for evaluating the tautomeric state[2].

Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d₆. Add a

precisely weighed amount of 1,3,5-trimethoxybenzene as an internal standard. Rationale:

This standard provides a distinct singlet at ~6.1 ppm, allowing for quantitative NMR (qNMR)

to verify compound purity before downstream SERD synthesis[1].

¹H NMR Acquisition: Use a 400 MHz or higher spectrometer. Apply a 30° excitation pulse, 64

scans, and a 5-second relaxation delay (D1). Rationale: The long D1 ensures complete

relaxation of all protons, making the integration strictly quantitative.

¹³C NMR Acquisition: Utilize inverse gated decoupling with 1024 scans to suppress the

Nuclear Overhauser Effect (NOE), allowing for semi-quantitative carbon integration.

2D HMBC Acquisition: Optimize the Heteronuclear Multiple Bond Correlation (HMBC)

experiment for long-range couplings (ⁿJ_CH = 8 Hz).
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Validation Checkpoint: The solvent residual peak (DMSO at 2.50 ppm for ¹H and 39.5 ppm

for ¹³C) serves as the internal chemical shift reference. The integration of the internal

standard must match the theoretical molar ratio.

Quantitative Data Synthesis & Regiochemical
Assignment
The regiochemistry of the methoxy group at C7 and the chlorine at C3 must be proven, not

assumed. The absence of the H3 proton (which typically resonates around 6 ppm in keto

tautomers) and the downfield shift of C3 due to the electronegative chlorine atom confirm the

halogen's position[3].

The position of the methoxy group is unambiguously assigned via HMBC. A strong ³J

correlation from the methoxy protons to the C7 carbon, coupled with correlations from the H5

and H8 aromatic protons to the same C7 carbon, locks the methoxy group at the 7-position.

7-OCH3 (δ ~3.9)

C7 (δ ~162)

 3J HMBC

H8 (δ ~6.9)

 2J HMBC

H6 (δ ~7.0)

 2J HMBC
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Key HMBC logic for regiochemical assignment of the quinoline core.

Table 1: HRMS (ESI-TOF) Data Summary
Ion Species Formula

Theoretical
m/z

Observed
m/z

Error (ppm)
Relative
Abundance

[M+H]⁺ (³⁵Cl)
C₁₀H₉³⁵ClNO

₂
210.0316 210.0320 +1.9 100%

[M+H]⁺ (³⁷Cl)
C₁₀H₉³⁷ClNO

₂
212.0287 212.0291 +1.8 ~32%
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Table 2: ¹H and ¹³C NMR Assignments (DMSO-d₆, 400
MHz)
Note: The C4 chemical shift at 173.5 ppm strongly indicates the predominance of the quinolin-

4(1H)-one (keto) tautomer in DMSO solution.

Position
¹H δ (ppm),
multiplicity, J (Hz)

¹³C δ (ppm)
Key HMBC
Correlations (H to
C)

2 8.15, s 140.5 C4, C8a

3 - (Substituted by Cl) 110.2 -

4 - 173.5 -

4a - 120.1 -

5 8.05, d, J=8.8 127.5 C4, C7, C8a

6 7.05, dd, J=8.8, 2.4 114.2 C4a, C8

7 - 162.3 -

8 6.95, d, J=2.4 99.8 C4a, C6, C7

8a - 141.2 -

7-OCH₃ 3.88, s 55.6 C7

N-H / O-H 12.05, br s - -

Conclusion
The structure elucidation of 3-Chloro-4-hydroxy-7-methoxyquinoline relies on a rigorous,

multi-dimensional approach. By understanding the underlying causality of the keto-enol

tautomerism and utilizing specific NMR solvent conditions, analysts can accurately interpret the

downfield C4 carbon shift. Orthogonal validation through exact mass isotopic ratios and 2D

HMBC connectivity networks ensures that the regiochemistry is assigned with absolute

certainty, satisfying the stringent quality control requirements for downstream pharmaceutical

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b598194?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US11926634B2/en
https://patents.google.com/patent/US11926634B2/en
https://pdf.benchchem.com/11909/An_In_depth_Technical_Guide_to_the_Tautomeric_Forms_of_4_Hydroxyquinoline_Derivatives.pdf
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2024-4w06r
https://www.benchchem.com/product/b598194/docs#unraveling-the-scaffold-structure-elucidation-of-3-chloro-4-hydroxy-7-methoxyquinoline
https://www.benchchem.com/product/b598194/docs#unraveling-the-scaffold-structure-elucidation-of-3-chloro-4-hydroxy-7-methoxyquinoline
https://www.benchchem.com/product/b598194/docs#unraveling-the-scaffold-structure-elucidation-of-3-chloro-4-hydroxy-7-methoxyquinoline
https://www.benchchem.com/product/b598194/docs#unraveling-the-scaffold-structure-elucidation-of-3-chloro-4-hydroxy-7-methoxyquinoline
https://www.benchchem.com/product/b598194?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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and industry.
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